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Compound of Interest

Compound Name: 5'-DMT-3'-TBDMS-Bz-rA

Cat. No.: B2663951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5'-O-(4,4'-Dimethoxytrityl)-3'-O-(tert-butyldimethylsilyl)-N⁶-benzoyl-adenosine (5'-DMT-3'-
TBDMS-Bz-rA) is a crucial protected ribonucleoside building block used in the chemical

synthesis of RNA oligonucleotides. The strategic placement of the dimethoxytrityl (DMT) group

at the 5' position, the tert-butyldimethylsilyl (TBDMS) group at the 3' position, and the benzoyl

(Bz) group on the exocyclic amine of adenosine ensures regioselective chain elongation and

prevents unwanted side reactions during solid-phase phosphoramidite chemistry. The purity

and stability of this reagent are paramount for the successful synthesis of high-fidelity RNA

molecules for therapeutic and research applications, including siRNA, antisense

oligonucleotides, and aptamers.

This technical guide provides an in-depth overview of the stability of 5'-DMT-3'-TBDMS-Bz-rA
and outlines recommended storage conditions to ensure its integrity. It also details

experimental protocols for stability assessment and illustrates potential degradation pathways.

Chemical Structure
The chemical structure of 5'-DMT-3'-TBDMS-Bz-rA incorporates three key protecting groups,

each serving a specific purpose in RNA synthesis.
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Start: Obtain 5'-DMT-3'-TBDMS-Bz-rA

Develop Stability-Indicating
HPLC Method

Perform Forced Degradation Studies
(Acid, Base, Oxidation, Thermal, Photo)

Validate HPLC Method
(Specificity, Linearity, Accuracy, Precision)

Initiate Long-Term Stability Study
(Recommended Storage Conditions)

Analyze Samples at
Time Points (e.g., 0, 3, 6, 12 months)

Evaluate Data and
Determine Shelf-Life

End: Establish Storage
Conditions and Expiry Date
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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